Cas no 1026039-86-0 (4-(hydroxymethyl)-5-Thiazoleethanol)

• Product Name: 4-(hydroxymethyl)-5-Thiazoleethanol
• CAS No: 1026039-86-0
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 1096737
• Update Time: 2024-07-27

4-(hydroxymethyl)-5-Thiazoleethanol Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-5-Thiazoleethanol
• 5-Thiazoleethanol, 4-(hydroxymethyl)-

• Inchi： 1S/C6H9NO2S/c8-2-1-6-5(3-9)7-4-10-6/h4,8-9H,1-3H2
• InChI Key： KSHOEJDAHWLEMP-UHFFFAOYSA-N
• SMILES： S1C(CCO)=C(CO)N=C1

Computed Properties

• Exact Mass: 159.0354g/mol
• Monoisotopic Mass: 159.0354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.21g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 81.6Ų